N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-methylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H17N3O5S2/c1-26(21,22)19-6-2-3-12(19)15(20)18-16-17-11(8-25-16)10-4-5-13-14(7-10)24-9-23-13/h4-5,7-8,12H,2-3,6,9H2,1H3,(H,17,18,20)
• InChI Key: YJFYBZXLMIQFIQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC1C(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H17N3O5S2
• Molecular Weight: 395.5 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C16H17N3O5S2 and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications

Theoretical Investigation and Antimalarial Activity

A theoretical investigation of sulfonamide derivatives, including the synthesis and antimalarial activity of various sulfonamide compounds, has been conducted. These compounds demonstrated significant antimalarial activity, highlighting their potential in developing new antimalarial agents. The study also explored their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, indicating their favorable pharmacokinetic profiles (Fahim & Ismael, 2021).

Synthesis and Anti-inflammatory Activity

The synthesis of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides was explored, revealing a structure-activity relationship that influences their analgesic and anti-inflammatory activities. This research offers valuable insights into designing new therapeutic agents with enhanced efficacy for treating inflammation and pain (Ukrainets et al., 2019).

Antitumor and Antibacterial Agents

A novel series of carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and related derivatives demonstrated significant in vitro activity against various cancer cell lines and bacterial strains. These findings underscore the potential of sulfonamide derivatives in developing new anticancer and antibacterial therapies (Hafez et al., 2017).

Antiulcer Agents

The synthesis of imidazo[1,2-a]pyridines as potential antiulcer agents was investigated, emphasizing their cytoprotective properties in ethanol and HCl-induced ulcer models. This study provides a foundation for further exploration of sulfonamide derivatives in gastrointestinal protection (Starrett et al., 1989).